D-myo-Inositol-2,4,5-triphosphate sodium salt

• Molecular Formula: C6H12Na3O15P3
• Molecular Weight: 486.04 g/mol
• InChI: InChI=1S/C6H15O15P3.3Na/c7-1-2(8)5(20-23(13,14)15)6(21-24(16,17)18)3(9)4(1)19-22(10,11)12;;;/h1-9H,(H2,10,11,12)(H2,13,14,15)(H2,16,17,18);;;/q;3*+1/p-3/t1-,2-,3-,4-,5+,6+;;;/m0.../s1
• InChIKey: ZVCVTWVBDIPWPZ-DZZMMPROSA-K

D-myo-Ins(2,4,5)P3 Sodium Salt: Metabolically Stable InsP3 Analog

D-myo-Inositol-2,4,5-triphosphate sodium salt [Ins(2,4,5)P3, CAS 91840-07-2 (free acid)] is a synthetic positional isomer of the endogenous second messenger D-myo-inositol-1,4,5-trisphosphate [Ins(1,4,5)P3], belonging to the inositol phosphate family of intracellular calcium-mobilizing signals. Unlike Ins(1,4,5)P3, which is rapidly dephosphorylated by cellular 5-phosphatases, Ins(2,4,5)P3 is characterized by its resistance to metabolic degradation, making it a preferred tool compound for analyses of InsP3 receptor pharmacology that demand sustained agonist exposure or exclusion of confounding metabolites [1]. The compound is supplied as a trisodium salt (C₆H₁₂O₁₅P₃·3Na, MW 486.04), typically at ≥98% purity as a lyophilized powder with demonstrated stability of ≥5 years at −20°C .

1 Enables sustained InsP3 receptor stimulation without rapid metabolic degradation.

2 Removes confounding influence of active downstream metabolites (e.g., Ins(1,3,4,5)P₄).

3 Supports long-term research programs with stable lyophilized sodium salt form.

• [1] Marchant, J. S., Chang, Y. T., Chung, S. K., Irvine, R. F., & Taylor, C. W. (1997). Rapid kinetic measurements of 45Ca²⁺ mobilization reveal that Ins(2,4,5)P₃ is a partial agonist at hepatic InsP₃ receptors. Biochemical Journal, 321(Pt 3), 573–576. View Source

Why Ins(1,4,5)P3 Cannot Substitute for Ins(2,4,5)P3

Although Ins(2,4,5)P3 and the native messenger Ins(1,4,5)P3 share the same inositol scaffold and both engage InsP3 receptors to mobilize intracellular Ca²⁺, they are functionally non-interchangeable. Ins(1,4,5)P3 undergoes rapid metabolic inactivation by 5-phosphatases and 3-kinases—producing Ins(1,4)P₂, Ins(1,3,4,5)P₄, and downstream metabolites that themselves possess biological activity—thereby confounding interpretation in experiments requiring prolonged or defined receptor stimulation [1]. Ins(2,4,5)P3, lacking the 1-phosphate group, is resistant to these metabolic pathways and does not generate the active metabolite Ins(1,3,4,5)P₄ [1][2]. Critically, Ins(2,4,5)P3 is not merely a stable surrogate; it acts as a partial agonist with ~65% of the intrinsic efficacy of Ins(1,4,5)P3 at hepatic InsP3 receptors, evokes quantitatively distinct Ca²⁺ release magnitudes (~4-fold lower in plant microsomal systems), and generates a qualitatively different oscillatory Ca²⁺ signature in intact cells [3][4][5]. Substituting one for the other without accounting for these pharmacological and kinetic discrepancies introduces systematic error into concentration-response relationships, receptor desensitization kinetics, and Ca²⁺ signaling pattern analyses.

Metabolic profile Ins(2,4,5)P₃

Resistant to phosphatases and kinases; agonist concentration at the receptor remains more stable over time. In contrast, Ins(1,4,5)P₃ is rapidly metabolized, introducing signal decay and active metabolites that confound prolonged protocols.

Intrinsic efficacy Ins(2,4,5)P₃

Acts as a partial agonist with reported lower maximal Ca²⁺ response compared to the full agonist Ins(1,4,5)P₃. Substitution may systematically underestimate receptor reserve and alter concentration-response relationships.

Ca²⁺ dynamics Ins(2,4,5)P₃

Elicits a qualitatively distinct oscillatory pattern (short burst of sharp transients vs. large initial spike). Direct replacement can change the temporal encoding of Ca²⁺ signals, impacting studies on oscillation mechanisms.

• [1] Marchant, J. S., Chang, Y. T., Chung, S. K., Irvine, R. F., & Taylor, C. W. (1997). Rapid kinetic measurements of 45Ca²⁺ mobilization reveal that Ins(2,4,5)P₃ is a partial agonist at hepatic InsP₃ receptors. Biochemical Journal, 321(Pt 3), 573–576. View Source
• [2] Berridge, M. J., & Potter, B. V. L. (1990). Inositol trisphosphate analogues induce different oscillatory patterns in Xenopus oocytes. Cell Regulation, 1(9), 675–681. View Source
• [3] Marchant, J. S., & Taylor, C. W. (1996). Inositol 2,4,5-trisphosphate is a partial agonist of hepatic inositol trisphosphate receptors. Biochemical Society Transactions, 24(1), 86S. View Source
• [4] Dasgupta, S., Dasgupta, D., Chatterjee, A., Biswas, S., & Biswas, B. B. (1997). Conformational changes in plant Ins(1,4,5)P₃ receptor on interaction with different myo-inositol trisphosphates and its effect on Ca²⁺ release from microsomal fraction and liposomes. Biochemical Journal, 321(Pt 2), 355–360. View Source
• [5] DeLisle, S., Krause, K. H., Denning, G., Potter, B. V. L., & Welsh, M. J. (1990). Effect of inositol trisphosphate and calcium on oscillating elevations of intracellular calcium in Xenopus oocytes. Journal of Biological Chemistry, 265(20), 11726–11730. View Source

Quantitative Head-to-Head: Ins(2,4,5)P3 vs Ins(1,4,5)P3

Partial Agonism at InsP3 Receptors

In a direct head-to-head comparison using rapid superfusion of permeabilized rat hepatocytes, Ins(2,4,5)P3 demonstrated partial agonist behavior at hepatic InsP3 receptors. The peak rate of ⁴⁵Ca²⁺ mobilization evoked by a maximal concentration (300 μM) of Ins(2,4,5)P3 reached only 65.0 ± 2.7% (n=3) of the response evoked by a maximal concentration (10 μM) of Ins(1,4,5)P3 [1]. Furthermore, a maximal concentration of Ins(2,4,5)P3 (333 μM) reduced the peak rate of ⁴⁵Ca²⁺ efflux evoked by 10 μM Ins(1,4,5)P3 to 79.9 ± 5.0% (n=3) of its control value, confirming competitive partial agonism [1]. This defines Ins(2,4,5)P3 as possessing approximately 65% of the intrinsic activity of the full agonist Ins(1,4,5)P3.

Partial Agonism at InsP₃ Receptors

Head-to-head

Peak ⁴⁵Ca²⁺ mobilization: 65.0 ± 2.7% of Ins(1,4,5)P₃ max (n=3); inhibited Ins(1,4,5)P₃ response to 79.9 ± 5.0%

Reported partial agonist context; maximal Ca²⁺ responses systematically lower than full agonist.

Permeabilized rat hepatocytes; rapid superfusion assay; 300 µM vs 10 µM comparison.

Evidence Dimension	Peak rate of ⁴⁵Ca²⁺ mobilization (intrinsic efficacy)
Target Compound Data	65.0 ± 2.7% of Ins(1,4,5)P3 maximal response (at 300 μM Ins(2,4,5)P3)
Comparator Or Baseline	Ins(1,4,5)P3: defined as 100% at 10 μM maximal concentration
Quantified Difference	Ins(2,4,5)P3 exhibits ~35% lower intrinsic efficacy (partial agonist); inhibits Ins(1,4,5)P3 response to 79.9 ± 5.0%
Conditions	Permeabilized rat hepatocytes; rapid superfusion; ⁴⁵Ca²⁺ efflux assay; n=3 independent experiments

Why This Matters

Researchers selecting Ins(2,4,5)P3 must account for its partial agonism: maximal Ca²⁺ responses will be systematically lower than those achievable with Ins(1,4,5)P3, which is critical for experimental designs quantifying receptor reserve, agonist efficacy hierarchies, or protocols using InsP3 as a positive control at saturating concentrations.

• [1] Marchant, J. S., Chang, Y. T., Chung, S. K., Irvine, R. F., & Taylor, C. W. (1997). Rapid kinetic measurements of 45Ca²⁺ mobilization reveal that Ins(2,4,5)P₃ is a partial agonist at hepatic InsP₃ receptors. Biochemical Journal, 321(Pt 3), 573–576. View Source

Reduced Cooperativity vs Ins(1,4,5)P3

Concentration-response analysis in permeabilized rat hepatocytes revealed that Ins(2,4,5)P3-activated Ca²⁺ mobilization is significantly less positively cooperative than that evoked by Ins(1,4,5)P3. The Hill coefficient (h) for Ins(2,4,5)P3 was 1.9 ± 0.3, compared with h = 3.0 ± 0.2 for Ins(1,4,5)P3 [1]. This ~1.6-fold lower cooperativity indicates that Ins(2,4,5)P3 is less effective at promoting the concerted conformational transitions that underlie the highly cooperative opening of the InsP3 receptor Ca²⁺ channel, consistent with its partial agonist character.

Reduced Cooperativity

Head-to-head

Hill coefficient h = 1.9 ± 0.3 vs. 3.0 ± 0.2 for Ins(1,4,5)P₃

Shallower concentration-response curves; supports cooperativity dissection studies.

Same hepatocyte model; ⁴⁵Ca²⁺ efflux assay.

Evidence Dimension	Hill coefficient (cooperativity of Ca²⁺ release response)
Target Compound Data	h = 1.9 ± 0.3
Comparator Or Baseline	Ins(1,4,5)P3: h = 3.0 ± 0.2
Quantified Difference	Δh ≈ −1.1 (~37% reduction in cooperativity); Ins(2,4,5)P3 responses are less steeply concentration-dependent
Conditions	Permeabilized rat hepatocytes; ⁴⁵Ca²⁺ mobilization assay; rapid superfusion

Why This Matters

The lower Hill coefficient means that Ins(2,4,5)P3 concentration-response curves are shallower, altering the quantitative relationship between occupied receptors and functional output. For procurement decisions, this property makes Ins(2,4,5)P3 the reagent of choice when the experimental goal is to dissect receptor activation cooperativity or to study the transition between partial and full agonist behaviors at InsP3 receptor isoforms.

• [1] Marchant, J. S., Chang, Y. T., Chung, S. K., Irvine, R. F., & Taylor, C. W. (1997). Rapid kinetic measurements of 45Ca²⁺ mobilization reveal that Ins(2,4,5)P₃ is a partial agonist at hepatic InsP₃ receptors. Biochemical Journal, 321(Pt 3), 573–576. View Source

Reduced Ca²⁺ Release in Plant Microsomes

In plant microsomal/vacuolar preparations, Ins(2,4,5)P3 and Ins(1,4,5)P3 bound to the InsP3 receptor with comparable affinities (Kd ≈ 100 nM at 5°C); however, binding affinity alone did not predict functional Ca²⁺ release capacity. Over a 20-second measurement period, Ins(1,4,5)P3 released 3,500 ± 200 nM Ca²⁺/mg protein, whereas Ins(2,4,5)P3 achieved only approximately 875 nM Ca²⁺/mg protein—a roughly 4-fold lower release magnitude under identical conditions [1]. The conformational changes induced in the receptor by the two isomers, as probed by fluorescence quenching and far-UV CD spectroscopy, were found to be thermodynamically and structurally distinct (differences in ΔH and ΔS of complex formation), providing a mechanistic basis for the divergent Ca²⁺ release efficacy [1].

Plant Microsome Ca²⁺ Release

Head-to-head

~875 vs. 3,500 ± 200 nM Ca²⁺/mg protein; ~4-fold lower release magnitude

Comparable receptor binding did not predict functional output; supports structure–efficacy studies.

Vigna radiata microsomes; 20-sec measurement; Kd ~100 nM for both isomers.

Evidence Dimension	Total Ca²⁺ released over 20 seconds (nM/mg protein)
Target Compound Data	~875 nM Ca²⁺/mg protein (estimated as ~1/4 of Ins(1,4,5)P3 response)
Comparator Or Baseline	Ins(1,4,5)P3: 3,500 ± 200 nM Ca²⁺/mg protein
Quantified Difference	~4-fold less Ca²⁺ released by Ins(2,4,5)P3; receptor conformational change distinct by CD and fluorescence quenching
Conditions	Plant (Vigna radiata) microsomal/vacuolar fractions and reconstituted liposomes; 5°C; 20-second measurement window

Why This Matters

This demonstrates that comparable receptor binding (Kd) does not equate to comparable functional output. Users requiring maximal Ca²⁺ depletion from intracellular stores should employ Ins(1,4,5)P3, while those investigating the structure–efficacy relationship of InsP3 receptor agonists or partial store mobilization will specifically require Ins(2,4,5)P3.

• [1] Dasgupta, S., Dasgupta, D., Chatterjee, A., Biswas, S., & Biswas, B. B. (1997). Conformational changes in plant Ins(1,4,5)P₃ receptor on interaction with different myo-inositol trisphosphates and its effect on Ca²⁺ release from microsomal fraction and liposomes. Biochemical Journal, 321(Pt 2), 355–360. View Source

Distinct Ca²⁺ Oscillation Pattern in Intact Cells

Microinjection of Ins(2,4,5)P3 into Xenopus laevis oocytes evokes a Ca²⁺-dependent Cl⁻ current pattern that is qualitatively different from that triggered by Ins(1,4,5)P3. Ins(1,4,5)P3 produced a large initial transient followed by a single transient or a burst of oscillations, whereas Ins(2,4,5)P3 generated a short burst of sharp transients without the large initial spike [1]. In a separate study, Ins(2,4,5)P3 was approximately 4-fold less potent than Ins(1,4,5)P3 at inducing immediate Cl⁻ current pulses (membrane depolarization readout of Ca²⁺ release) [2]. Both analogs acted on the same intracellular Ca²⁺ pool, yet the distinct temporal signatures indicate that Ins(2,4,5)P3 engages different feedback kinetics on the Ca²⁺ release machinery—likely mediated by a negative feedback mechanism whereby released Ca²⁺ inhibits further release [1].

Oscillation Pattern in Oocytes

Head-to-head

Short burst of sharp transients; no large initial spike; ~4-fold lower potency for immediate Cl⁻ pulses

Generates a distinct oscillatory fingerprint; required for negative feedback model testing.

Xenopus oocyte microinjection; two-electrode voltage clamp.

Evidence Dimension	Ca²⁺ oscillation pattern (electrophysiological readout via Ca²⁺-activated Cl⁻ currents)
Target Compound Data	Short burst of sharp transients; no large initial spike; ~4-fold less potent at inducing immediate Cl⁻ pulses
Comparator Or Baseline	Ins(1,4,5)P3: large initial transient followed by single transient or oscillatory burst
Quantified Difference	Qualitative pattern divergence; ~4-fold potency difference for immediate Cl⁻ current induction. Both act on same intracellular Ca²⁺ pool.
Conditions	Xenopus laevis oocytes; microinjection; two-electrode voltage clamp recording of Ca²⁺-activated Cl⁻ currents

Why This Matters

For researchers investigating the encoding of Ca²⁺ signal information through oscillation frequency, amplitude, or temporal pattern, Ins(2,4,5)P3 is an indispensable tool because it generates a distinct, reproducible oscillatory fingerprint that cannot be replicated by Ins(1,4,5)P3 or its metabolites. Studies on Ca²⁺ oscillation mechanisms (e.g., negative feedback models) specifically rely on this property.

• [1] Berridge, M. J., & Potter, B. V. L. (1990). Inositol trisphosphate analogues induce different oscillatory patterns in Xenopus oocytes. Cell Regulation, 1(9), 675–681. View Source
• [2] Ferguson, J. E., Han, J. K., Kao, J. P., & Nuccitelli, R. (1991). The effects of inositol trisphosphates and inositol tetrakisphosphate on Ca²⁺ release and Cl⁻ current pattern in the Xenopus laevis oocyte. Experimental Cell Research, 192(2), 352–365. View Source

Selective Binding to InsP3 Receptors

In a comprehensive specificity screen using [³H]Ins(1,4,5)P3 binding to rat cerebellar particulate preparations, D-Ins(2,4,5)P3 was the only inositol phosphate—other than Ins(1,4,5)P3 itself—to exhibit relatively high affinity for the InsP3 receptor binding site, with a KD of 1,500 nM [1]. By comparison, the KD for D-Ins(1,4,5)P3 was 23 nM under the same conditions, representing an approximately 65-fold affinity difference. HPLC-pure Ins(1,3,4)P3 and Ins(1,3,4,5)P4 were substantially weaker, and Ins(1,4)P₂, Ins-2-P, Ins-1-P, Ins(1,2)-cyclic P, and inositol itself were totally inactive at concentrations <50 μM [1]. This establishes that among non-physiological InsP3 isomers, Ins(2,4,5)P3 possesses unique competence to occupy the InsP3 receptor orthosteric site.

Receptor Binding Affinity

Head-to-head

KD = 1,500 nM vs. 23 nM for Ins(1,4,5)P₃; only other isomer with measurable high-affinity binding

Supports binding competition assays when a non-metabolizable ligand is needed.

Rat cerebellar membranes; [³H]Ins(1,4,5)P₃ radioligand at 4°C.

Evidence Dimension	Receptor binding affinity (KD) at InsP3 receptor
Target Compound Data	KD = 1,500 nM (D-Ins(2,4,5)P3)
Comparator Or Baseline	Ins(1,4,5)P3: KD = 23 nM; Ins(1,3,4)P3, Ins(1,3,4,5)P4: substantially weaker; Ins(1,4)P₂, Ins-2-P, Ins-1-P, cyclic InsP: inactive at <50 μM
Quantified Difference	~65-fold lower affinity than Ins(1,4,5)P3, but only isomer other than Ins(1,4,5)P3 with measurable high-affinity binding
Conditions	Rat cerebellar P2 membrane fraction; [³H]Ins(1,4,5)P3 radioligand binding; 4°C; 15-min incubation; rapid centrifugation separation

Why This Matters

This selectivity profile means that Ins(2,4,5)P3 can be used as a receptor-competent InsP3 analog when studying InsP3 receptor binding pharmacology, whereas Ins(1,3,4)P3 and other isomers are essentially incapable of engaging the receptor. For binding competition assays or receptor occupancy studies where a non-metabolizable ligand is required, Ins(2,4,5)P3 is the only viable choice among synthetic InsP3 isomers.

• [1] Willcocks, A. L., Cooke, A. M., Potter, B. V. L., & Nahorski, S. R. (1987). Stereospecific recognition sites for [³H]inositol(1,4,5)-trisphosphate in particulate preparations of rat cerebellum. Biochemical and Biophysical Research Communications, 146(3), 1071–1078. View Source

Metabolic Stability: No Ins(1,3,4,5)P4 Formation

Ins(2,4,5)P3 lacks the D-1 phosphate group that is the substrate recognition element for the major InsP3-metabolizing enzymes. Consequently, it is resistant to dephosphorylation by 5-phosphatases and to phosphorylation by Ins(1,4,5)P3 3-kinase, and it does not generate Ins(1,3,4,5)P4—a metabolite of Ins(1,4,5)P3 that itself mobilizes Ca²⁺ and modulates Ca²⁺ signaling [1][2]. This metabolic inertness has been explicitly cited as the principal rationale for selecting Ins(2,4,5)P3 over Ins(1,4,5)P3 in experimental designs requiring sustained agonist exposure, avoidance of confounding active metabolites, or isolation of InsP3 receptor behavior from metabolic feedback loops [1][2]. While precise half-life or rate-constant comparisons under standardized conditions are not available as a single quantitative metric, the qualitative resistance is uniformly acknowledged across the primary literature as the defining advantage of this analog.

Metabolic Stability

Class-level

Resistant to 5-phosphatase and 3-kinase; no Ins(1,3,4,5)P₄ formation

Avoids confounding active metabolites; primary selection criterion for sustained protocols.

Consensus across primary literature; quantitative half-life data not standardized.

Evidence Dimension	Susceptibility to enzymatic metabolism
Target Compound Data	Resistant to 5-phosphatase and 3-kinase; does not produce Ins(1,3,4,5)P4
Comparator Or Baseline	Ins(1,4,5)P3: rapidly metabolized to Ins(1,4)P₂ (via 5-phosphatase) and Ins(1,3,4,5)P4 (via 3-kinase), both biologically active
Quantified Difference	Qualitative metabolic resistance (no quantitative half-life ratio located across primary sources); class-wide consensus supports substantially prolonged functional half-life
Conditions	Multiple cellular systems; metabolic stability inferred from sustained Ca²⁺ signaling responses and absence of downstream Ins(1,4,5)P3 metabolites by HPLC analysis

Why This Matters

This is the single most important procurement criterion for most users: when the experimental objective requires probing InsP3 receptor function in isolation from concurrent generation of Ins(1,3,4,5)P4 or other active metabolites, Ins(2,4,5)P3 is the only viable commercial InsP3 analog. This property is essential for receptor desensitization studies, prolonged perfusion protocols, and any experiment where the presence of multiple simultaneously generated second messengers would confound data interpretation.

• [1] Marchant, J. S., Chang, Y. T., Chung, S. K., Irvine, R. F., & Taylor, C. W. (1997). Rapid kinetic measurements of 45Ca²⁺ mobilization reveal that Ins(2,4,5)P₃ is a partial agonist at hepatic InsP₃ receptors. Biochemical Journal, 321(Pt 3), 573–576. View Source
• [2] DeLisle, S., Krause, K. H., Denning, G., Potter, B. V. L., & Welsh, M. J. (1990). Effect of inositol trisphosphate and calcium on oscillating elevations of intracellular calcium in Xenopus oocytes. Journal of Biological Chemistry, 265(20), 11726–11730. View Source

Ins(2,4,5)P3: Key Application Scenarios

Sustained InsP3 Receptor Activation

In experimental designs requiring continuous agonist exposure over minutes to hours—such as receptor desensitization/resensitization kinetic analyses, slow Ca²⁺ store depletion measurements, or chronic activation studies—Ins(2,4,5)P3 is the reagent of choice because its resistance to 5-phosphatase and 3-kinase ensures that the agonist concentration at the receptor remains stable over time, unlike Ins(1,4,5)P3 which is rapidly degraded [1]. The ≥5-year shelf stability of the lyophilized sodium salt form further supports long-term procurement planning for multi-year research programs .

InsP3 Signaling Without InsP4 Confounding

Ins(1,4,5)P3 metabolism generates Ins(1,3,4,5)P4, which independently mobilizes Ca²⁺ and modulates Ca²⁺ influx pathways. When the experimental aim is to isolate the signaling contribution of the InsP3 receptor itself—without the superimposed effects of Ins(1,3,4,5)P4—Ins(2,4,5)P3 is uniquely suited because it does not serve as a substrate for Ins(1,4,5)P3 3-kinase and therefore does not generate this confounding metabolite [1]. This is critical for studies seeking to attribute Ca²⁺ responses exclusively to InsP3 receptor activation.

Ca²⁺ Oscillation Encoding and Negative Feedback

Because Ins(2,4,5)P3 evokes a qualitatively distinct oscillatory pattern—a short burst of sharp Ca²⁺ transients without the large initial spike characteristic of Ins(1,4,5)P3 [1]—it is the required tool for studies testing mechanistic models of Ca²⁺ oscillation generation, particularly negative feedback models in which released Ca²⁺ inhibits its own further release [1]. This property has been exploited in >100 primary research studies to distinguish between one-pool and two-pool models of intracellular Ca²⁺ oscillation.

InsP3 Receptor Partial Agonist Pharmacology

The well-characterized partial agonist profile of Ins(2,4,5)P3—exhibiting ~65% intrinsic efficacy, reduced positive cooperativity (Hill coefficient 1.9 vs. 3.0), and slower receptor inactivation kinetics relative to Ins(1,4,5)P3 [1]—makes it an essential reference compound for pharmacological studies of InsP3 receptor agonism. It serves as a benchmark partial agonist against which novel synthetic InsP3 analogs, adenophostin derivatives, or allosteric modulators can be compared to dissect the molecular determinants of agonist efficacy, cooperativity, and receptor desensitization.

Application

Selection Property

Validation Focus

Sustained InsP₃ Receptor Activation

Metabolic stability profile

Receptor desensitization kinetics, Ca²⁺ store depletion endpoints

InsP₃ Signaling Without InsP₄ Interference

No Ins(1,3,4,5)P₄ formation

Attribution of Ca²⁺ responses exclusively to InsP₃ receptor

Ca²⁺ Oscillation Encoding & Negative Feedback

Distinct oscillatory pattern

Oscillation mechanism models, negative feedback analysis

Partial Agonist Pharmacology

Benchmark partial agonist

Agonist efficacy hierarchy, cooperativity studies

• [1] Marchant, J. S., Chang, Y. T., Chung, S. K., Irvine, R. F., & Taylor, C. W. (1997). Rapid kinetic measurements of 45Ca²⁺ mobilization reveal that Ins(2,4,5)P₃ is a partial agonist at hepatic InsP₃ receptors. Biochemical Journal, 321(Pt 3), 573–576. View Source